Cas no 1240569-62-3 (2-(3-Nitro-1H-pyrazol-1-yl)-1-[4-(trifluoromethyl)phenyl]ethan-1-one)

• Product Name: 2-(3-Nitro-1H-pyrazol-1-yl)-1-[4-(trifluoromethyl)phenyl]ethan-1-one
• CAS No: 1240569-62-3
• MF: C₁₂H₈F₃N₃O₃
• MW: 299.205432891846
• MDL: MFCD16810647
• CID: 4690253
• Update Time: 2025-06-07

2-(3-Nitro-1H-pyrazol-1-yl)-1-[4-(trifluoromethyl)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-Nitro-1H-pyrazol-1-yl)-1-[4-(trifluoromethyl)phenyl]ethan-1-one
• [O-][N+](=O)C1=NN(CC(=O)C2=CC=C(C=C2)C(F)(F)F)C=C1
• 2-(3-Nitro-1H-pyrazol-1-yl)-1-[4-(trifluoromethyl) -phenyl]-ethanone

• MDL： MFCD16810647
• Inchi： 1S/C12H8F3N3O3/c13-12(14,15)9-3-1-8(2-4-9)10(19)7-17-6-5-11(16-17)18(20)21/h1-6H,7H2
• InChI Key： CPLDEPCWTAENSX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(CN1C=CC([N+](=O)[O-])=N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 403
• Topological Polar Surface Area: 80.7

Additional information on 2-(3-Nitro-1H-pyrazol-1-yl)-1-[4-(trifluoromethyl)phenyl]ethan-1-one

Introduction to 2-(3-Nitro-1H-pyrazol-1-yl)-1-[4-(trifluoromethyl)phenyl]ethan-1-one (CAS No: 1240569-62-3)

2-(3-Nitro-1H-pyrazol-1-yl)-1-[4-(trifluoromethyl)phenyl]ethan-1-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique chemical signature and molecular architecture, represents a promising candidate for further exploration in drug discovery and therapeutic development. The presence of both nitro and trifluoromethyl functional groups, coupled with the pyrazole heterocyclic core, endows this molecule with distinct physicochemical properties and potential biological activities that are currently under investigation.

The chemical structure of 2-(3-Nitro-1H-pyrazol-1-yl)-1-[4-(trifluoromethyl)phenyl]ethan-1-one can be described as a fusion of several key pharmacophoric elements. The pyrazole ring, known for its versatility in medicinal chemistry, serves as a scaffold that contributes to the compound's binding affinity and metabolic stability. The nitro group at the 3-position of the pyrazole ring introduces a region of electron-withdrawing character, which can modulate reactivity and influence interactions with biological targets. Additionally, the trifluoromethylphenyl moiety at the C1 position adds lipophilicity and electronic bulk, further enhancing the compound's potential for pharmacological activity.

In recent years, there has been a growing interest in designing molecules that incorporate both nitro and trifluoromethyl substituents due to their well-documented roles in enhancing drug efficacy and selectivity. The nitro group, when present in appropriate chemical contexts, can serve as a bioisostere for other functional groups such as carbonyls or carboxylic acids, providing an alternative pathway for molecular recognition. Meanwhile, the trifluoromethyl group is renowned for its ability to improve metabolic stability by resisting oxidative degradation and enhancing binding interactions through hydrophobic effects.

Current research in the field of medicinal chemistry has highlighted the potential of pyrazole derivatives as scaffolds for developing novel therapeutic agents. The structural motif of 2-(3-Nitro-1H-pyrazol-1-yl)-1-[4-(trifluoromethyl)phenyl]ethan-1-one aligns well with this trend, offering a unique combination of pharmacophoric elements that could be leveraged for designing drugs targeting various biological pathways. For instance, studies have shown that pyrazole-based compounds exhibit inhibitory activity against enzymes such as cyclooxygenases (COX), dihydrofolate reductase (DHFR), and kinase enzymes, which are implicated in inflammation, cancer, and microbial infections.

The synthesis of 2-(3-Nitro-1H-pyrazol-1-yl)-1-[4-(trifluoromethyl)phenyl]ethan-1-one involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic strategies typically include condensation reactions to form the pyrazole core, followed by functionalization at the 3-position with a nitro group. Subsequent introduction of the trifluoromethylphenyl moiety via cross-coupling or other coupling reactions completes the molecular framework. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules, making them more accessible for further biological evaluation.

Beyond its structural significance, 2-(3-Nitro-1H-pyrazol-1-yl)-1-[4-(trifluoromethyl)phenyl]ethan-1-one has been explored in several preclinical studies aimed at identifying novel therapeutic applications. Initial pharmacokinetic assessments suggest that this compound exhibits favorable solubility and stability profiles, which are critical factors for drug development. Additionally, preliminary in vitro studies have demonstrated potential inhibitory activity against certain enzymatic targets relevant to human diseases. These findings have prompted further investigation into its mechanism of action and potential clinical utility.

The integration of computational chemistry tools has played a pivotal role in understanding the biological relevance of 2-(3-Nitro-1H-pyrazol-1-yl)-1-[4-(trifluoromethyl)phenyl]ethan-1-one. Molecular docking simulations have been employed to predict binding interactions with target proteins, providing insights into how different functional groups contribute to overall affinity. Furthermore, quantum mechanical calculations have helped elucidate electronic properties such as charge distribution and hydrogen bonding capabilities, which are essential for optimizing drug-like characteristics.

Future directions in the study of this compound may involve exploring its derivatives through structure-based drug design (SBDD) or fragment-based drug discovery (FBDD) approaches. By systematically modifying specific parts of the molecular structure—such as replacing or relocating functional groups—researchers can fine-tune biological activity while maintaining desired physicochemical properties. Such endeavors hold promise for identifying next-generation therapeutics with improved efficacy and reduced side effects.

The broader significance of compounds like 2-(3-Nitro-1H-pyrazol-1-yl)-1-[4-(trifluoromethyl)phenyl]ethan-1-one lies in their contribution to expanding chemical libraries available for drug discovery efforts. As pharmaceutical companies continue to seek innovative treatments for unmet medical needs, molecules with novel scaffolds become increasingly valuable assets. The combination of expertise in synthetic chemistry with rigorous biological evaluation ensures that compounds such as this one remain at the forefront of medicinal innovation.